Cas no 53924-17-7 (1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-)

• Product Name: 1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-
• CAS No: 53924-17-7
• MF: C₂₄H₂₁NO₂
• MW: 355.429046392441
• CID: 369858
• PubChem ID: 40935
• Update Time: 2025-04-19

1H-Indole-1-propanoicacid, 3-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-
• 3-(3-benzhydrylindol-1-yl)propanoic acid
• 1H-INDOLE-1-PROPIONIC ACID, 3-(DIPHENYLMETHYL)-
• 3-[3-[Di(phenyl)methyl]indol-1-yl]propanoic acid
• 3-(Diphenylmethyl)-1H-indole-1-propionic acid
• 53924-17-7
• DTXSID90202213

• Inchi： 1S/C24H21NO2/c26-23(27)15-16-25-17-21(20-13-7-8-14-22(20)25)24(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-14,17,24H,15-16H2,(H,26,27)
• InChI Key： YSIRQMKOJSTZCP-UHFFFAOYSA-N
• SMILES： OC(CCN1C=C(C2C=CC=CC1=2)C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 355.15733
• Monoisotopic Mass: 355.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23